Cas no 2640864-05-5 (1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine)

• Product Name: 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine
• CAS No: 2640864-05-5
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 5315373
• PubChem ID: 133358999
• Update Time: 2025-06-07

1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine
• AKOS040724900
• 2640864-05-5
• F6755-0407
• 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine

• Inchi： 1S/C16H22N4OS/c1-13-4-3-5-14(12-13)19-7-9-20(10-8-19)16-17-15(18-22-16)6-11-21-2/h3-5,12H,6-11H2,1-2H3
• InChI Key： DNFLBHTYUDFDPF-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(CCOC)N=2)CCN(C2=CC=CC(C)=C2)CC1

Computed Properties

• Exact Mass: 318.15143251g/mol
• Monoisotopic Mass: 318.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.5±55.0 °C(Predicted)
• pka: 5.49±0.44(Predicted)

Additional information on 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine

Introduction to 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine (CAS No. 2640864-05-5)

1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2640864-05-5, belongs to the class of piperazine derivatives, which are well-known for their role in the development of various therapeutic agents. The presence of a thiadiazole moiety in its structure contributes to its potential biological activity, making it a subject of interest for further investigation.

The chemical structure of 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine consists of a piperazine ring linked to a thiadiazole ring, which is further substituted with a 2-methoxyethyl group and a 3-methylphenyl group. This specific arrangement of functional groups suggests that the compound may exhibit multiple interactions with biological targets, potentially leading to diverse pharmacological effects. The molecular formula and structural characteristics make it an intriguing candidate for further exploration in drug discovery.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Among these, thiadiazole derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The compound in question, 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine, is no exception and has been studied for its potential applications in these areas.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The piperazine ring is known to be a key pharmacophore in many drugs, particularly those targeting neurotransmitter receptors. In contrast, the thiadiazole ring has been shown to possess anti-inflammatory and antimicrobial properties. The combination of these two structural elements in 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine suggests that it may have a broad spectrum of biological activities.

Current research has focused on understanding the pharmacokinetic and pharmacodynamic properties of this compound. Studies have indicated that it may exhibit significant binding affinity to certain receptors, which could lead to therapeutic benefits. For instance, its interaction with serotonin receptors has been explored as a potential treatment for depression and anxiety disorders. Additionally, its ability to modulate other neurotransmitter systems may make it useful in treating conditions such as schizophrenia and attention deficit hyperactivity disorder (ADHD).

The synthesis of 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine involves several key steps that require precise control over reaction conditions and reagent selection. The introduction of the 2-methoxyethyl group and the 3-methylphenyl group into the molecular framework necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, paving the way for further exploration of its biological properties.

In terms of drug development, 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine represents an exciting opportunity for medicinal chemists. Its unique structure and potential biological activity make it a valuable scaffold for designing new drugs with improved efficacy and reduced side effects. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates like this one for further development.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of biological systems continues to grow, compounds like 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine will play a crucial role in addressing unmet medical needs.

In conclusion, 1-[3-(2-Methoxyethyl)-1,2,4-thiadiazol-5-yl]-4-(3-methylphenyl)piperazine (CAS No. 2640864-05-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly contribute to the development of novel treatments for various diseases.